molecular formula C16H16O3 B1272343 (3'-Ethoxy-biphenyl-4-yl)-acetic acid CAS No. 669713-69-3

(3'-Ethoxy-biphenyl-4-yl)-acetic acid

Cat. No. B1272343
M. Wt: 256.3 g/mol
InChI Key: ONBXLKUZTMSDIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3'-Ethoxy-biphenyl-4-yl)-acetic acid, also known as EBPA, is a synthetic organic compound that is used in a variety of scientific research applications. It is a derivative of biphenyl, an aromatic hydrocarbon that is composed of two benzene rings linked together. EBPA is a colorless, odorless, and non-toxic compound that has a molecular weight of 214.26 g/mol. It is soluble in water and has a melting point of approximately 80°C.

Scientific Research Applications

    Scientific Field

    The compound “(3’-Ethoxy-biphenyl-4-yl)-acetic acid” is likely used in the field of organic synthesis .

    Summary of the Application

    This compound could potentially be used as an intermediate in the synthesis of other complex organic compounds . However, the specific applications are not clearly mentioned in the available resources.

    Methods of Application or Experimental Procedures

    The exact methods of application or experimental procedures for this compound are not specified in the available resources. It’s likely that its use would depend on the specific synthesis pathway being employed .

    Results or Outcomes

    The outcomes of using this compound would likely vary depending on the specific synthesis pathway and the target compound being synthesized .

properties

IUPAC Name

2-[4-(3-ethoxyphenyl)phenyl]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16O3/c1-2-19-15-5-3-4-14(11-15)13-8-6-12(7-9-13)10-16(17)18/h3-9,11H,2,10H2,1H3,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONBXLKUZTMSDIK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1)C2=CC=C(C=C2)CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30374468
Record name (3'-Ethoxy-biphenyl-4-yl)-acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30374468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3'-Ethoxy-biphenyl-4-yl)-acetic acid

CAS RN

669713-69-3
Record name (3'-Ethoxy-biphenyl-4-yl)-acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30374468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.